Cas no 139516-73-7 (2-Butenenitrile, 4,4,4-trifluoro-3-hydroxy-)

• Product Name: 2-Butenenitrile, 4,4,4-trifluoro-3-hydroxy-
• CAS No: 139516-73-7
• MF: C₄H₂F₃NO
• MW: 137.059991359711
• CID: 1273500
• PubChem ID: 71342918
• Update Time: 2025-04-20

2-Butenenitrile, 4,4,4-trifluoro-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Butenenitrile, 4,4,4-trifluoro-3-hydroxy-
• 4,4,4-trifluoro-3-hydroxybut-2-enenitrile
• SCHEMBL2490680
• DTXSID00769605
• 139516-73-7

• Inchi： 1S/C4H2F3NO/c5-4(6,7)3(9)1-2-8/h1,9H
• InChI Key： DGMHAJAZQPEFHR-UHFFFAOYSA-N
• SMILES： FC(C(=CC#N)O)(F)F

Computed Properties

• Exact Mass: 137.00886
• Monoisotopic Mass: 137.00884817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 44Ų

Experimental Properties

• PSA: 44.02